Cas no 1797590-41-0 (1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1797590-41-0
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 6546420
• PubChem ID: 75434486
• Update Time: 2025-05-21

1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033406894
• EN300-26623064
• 1-[3-(3-methoxyphenyl)propyl]-4-prop-2-ynylpiperazine
• 1797590-41-0
• 1-[3-(3-methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine
• Z1535214378
• 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C17H24N2O/c1-3-9-18-11-13-19(14-12-18)10-5-7-16-6-4-8-17(15-16)20-2/h1,4,6,8,15H,5,7,9-14H2,2H3
• InChI Key： ZRRAEWDWTXHRDK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.7Ų

Additional information on 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine

Comprehensive Overview of 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine (CAS No. 1797590-41-0)

1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine is a specialized chemical compound with the CAS number 1797590-41-0. This compound belongs to the piperazine derivatives family, which is known for its diverse applications in medicinal chemistry and material science. The molecular structure features a 3-methoxyphenyl group attached to a propyl chain, linked to a piperazine core that is further substituted with a prop-2-yn-1-yl group. This unique arrangement contributes to its distinct chemical and physical properties, making it a subject of interest in various research fields.

The compound 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine is often explored for its potential in drug discovery and development. Researchers are particularly interested in its pharmacological properties, as piperazine derivatives are known to exhibit a wide range of biological activities. The presence of the methoxyphenyl and propargyl groups may enhance its binding affinity to specific biological targets, making it a promising candidate for further studies in neuroscience and oncology.

In recent years, the demand for piperazine-based compounds like 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine has surged due to their versatility in synthetic chemistry. These compounds are frequently used as intermediates in the synthesis of more complex molecules. The prop-2-yn-1-yl group, in particular, offers opportunities for click chemistry applications, which is a growing trend in modern drug design and material science. This aligns with the current focus on green chemistry and sustainable synthetic methods.

The physical and chemical properties of 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine are crucial for its handling and application. While specific data may vary, piperazine derivatives generally exhibit moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often seek information about its melting point, boiling point, and solubility profile, which are essential for experimental design and process optimization.

From a commercial perspective, 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine is available through specialized chemical suppliers catering to the pharmaceutical and research sectors. The global market for fine chemicals and research compounds has seen steady growth, driven by increased R&D investments in drug discovery. Companies offering this compound often highlight its high purity and custom synthesis capabilities to meet the specific needs of their clients.

Safety considerations for handling 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended. This aligns with the broader industry emphasis on laboratory safety and responsible chemical management, which are hot topics in scientific communities and regulatory discussions.

The future outlook for 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine appears promising, particularly in the context of drug discovery and material science applications. As research into central nervous system disorders and targeted therapies continues to expand, compounds with this structural motif may gain increased attention. The scientific community remains interested in exploring novel piperazine derivatives and their potential benefits across various therapeutic areas.

For researchers seeking CAS 1797590-41-0 or its synonyms like 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine, it's important to verify the compound's specifications with suppliers. The chemical industry has seen growing demand for high-purity research chemicals, with particular emphasis on batch-to-batch consistency and comprehensive analytical data. These factors are critical for ensuring reproducible results in experimental work.

In conclusion, 1-[3-(3-Methoxyphenyl)propyl]-4-(prop-2-yn-1-yl)piperazine represents an interesting example of piperazine chemistry with potential applications across multiple scientific disciplines. Its structural features combine aromatic, aliphatic, and heterocyclic elements that offer numerous possibilities for chemical modification and biological activity exploration. As the field of medicinal chemistry continues to evolve, compounds like this will likely play an important role in the development of new therapeutic agents and functional materials.